Cas no 1807039-22-0 (2',5'-Dibromo-4'-(difluoromethoxy)acetophenone)

• Product Name: 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone
• CAS No: 1807039-22-0
• MF: C₉H₆Br₂F₂O₂
• MW: 343.947548389435
• CID: 4977866
• Update Time: 2025-10-22

2',5'-Dibromo-4'-(difluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone

• Inchi： 1S/C9H6Br2F2O2/c1-4(14)5-2-7(11)8(3-6(5)10)15-9(12)13/h2-3,9H,1H3
• InChI Key： HMHQLQVYHSIWHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)=O)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone

Comprehensive Overview of 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone (CAS No. 1807039-22-0)

2',5'-Dibromo-4'-(difluoromethoxy)acetophenone (CAS No. 1807039-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This acetophenone derivative features a difluoromethoxy group and two bromine substitutions, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, aligning with the growing demand for fluorinated compounds in drug discovery.

The compound's molecular structure, characterized by the presence of halogen atoms and a carbonyl group, makes it a versatile building block in organic synthesis. Recent studies highlight its utility in developing small-molecule inhibitors and catalysts, addressing current trends in green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward precision medicine, compounds like 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone are increasingly explored for their potential to enhance drug efficacy and selectivity.

One of the most searched questions related to this compound is: "What are the applications of difluoromethoxy groups in medicinal chemistry?" The difluoromethoxy moiety in 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone is known to improve metabolic stability and bioavailability, making it a hotspot in drug design. This aligns with the broader interest in fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs. Additionally, the compound's bromine substitutions offer opportunities for further functionalization, a topic frequently queried in organic synthesis forums.

From an industrial perspective, 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone is often discussed in the context of high-value intermediates and custom synthesis. Its compatibility with cross-coupling reactions and palladium-catalyzed transformations makes it a candidate for scalable production. This resonates with the rising demand for tailor-made chemicals in contract research organizations (CROs) and API manufacturing.

Environmental and safety considerations are also critical when handling 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This aspect is frequently searched alongside terms like "handling halogenated compounds" and "waste disposal in organic synthesis", reflecting the industry's focus on responsible chemistry.

In summary, 2',5'-Dibromo-4'-(difluoromethoxy)acetophenone (CAS No. 1807039-22-0) represents a compelling case study in modern chemical research. Its structural features and applications intersect with key trends such as fluorine chemistry, drug development, and sustainable practices, making it a subject of enduring relevance in both academic and industrial settings.